N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]ethyl]-2-methylpropanamide
• InChI: InChI=1S/C14H22N2O/c1-11(2)14(17)15-10-9-12-5-7-13(8-6-12)16(3)4/h5-8,11H,9-10H2,1-4H3,(H,15,17)
• InChI Key: NMGOAFVKXAZSTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NCCC1=CC=C(C=C1)N(C)C
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol

Description

N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide, also known as DMAPMA, is a versatile organic compound with a wide range of uses in the pharmaceutical, agricultural, and food industries. DMAPMA is a derivative of dimethylaminoethanol (DMAE), and is used as a surfactant, emulsifier, and preservative in various products. It is also used as a catalyst in organic synthesis, and has been studied for its potential use in medical applications.

Scientific Research Applications

N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide has been studied extensively for its potential use in medical applications, such as in the treatment of Alzheimer's disease, Parkinson's disease, and Huntington's disease. N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of certain types of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, and for its potential to reduce the risk of cardiovascular disease.

Mechanism of Action

The mechanism of action of N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide is not fully understood, but it is believed to involve multiple pathways. It is thought to interact with certain neurotransmitters, including glutamate and GABA, which are involved in memory and learning. It is also believed to interact with certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it is thought to interact with certain proteins, such as amyloid-beta, which is involved in the formation of amyloid plaques in the brain.
Biochemical and Physiological Effects
N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as glutamate and GABA, which may be beneficial in the treatment of certain neurological disorders. Additionally, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which may be beneficial in the treatment of Alzheimer's disease. It has also been shown to reduce the levels of certain proteins, such as amyloid-beta, which may be beneficial in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The use of N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide in lab experiments has a number of advantages. It is relatively easy to synthesize, and can be prepared in high yields. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to its use in lab experiments. It is not soluble in water, and is not very soluble in organic solvents. Additionally, it is not very stable in the presence of strong acids or bases.

Future Directions

The potential future directions for the use of N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide are numerous. It could be used in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. Additionally, it could be used in the development of new cancer treatments, as it has been shown to inhibit the growth of certain types of cancer cells. It could also be used in the development of new anti-inflammatory agents, and in the development of new treatments for cardiovascular disease. Additionally, it could be used in the development of new preservatives and emulsifiers for food and pharmaceutical products.

Synthesis Methods

The synthesis of N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide typically involves the reaction of DMAE with an alkyl halide in the presence of a base catalyst. The most common alkyl halide used is chloroacetic acid, and the most common base catalyst is sodium hydroxide. The reaction is typically carried out at room temperature, and yields N-{2-[4-(dimethylamino)phenyl]ethyl}-2-methylpropanamide in high yields. Other methods of synthesis have been developed, including the use of palladium catalysts, but they are not as widely used.